Cas no 625127-56-2 (4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)-)

4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)- is a heterocyclic compound featuring a tetrahydroisoquinoline core with a hydroxymethyl substituent and a trifluoromethyl group at the 7-position. The trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in medicinal chemistry and drug discovery. The hydroxymethyl functionality provides a versatile handle for further derivatization, enabling the synthesis of targeted analogs. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its structural similarity to pharmacologically active isoquinoline derivatives. Its well-defined synthetic route and high purity make it suitable for research applications requiring precise molecular modifications.
4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)- structure
625127-56-2 structure
Product Name:4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)-
CAS No:625127-56-2
MF:C11H12F3NO
MW:231.214293479919
CID:4075800
Update Time:2025-10-21

4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)-
    • Inchi: 1S/C11H12F3NO/c12-11(13,14)9-1-2-10-7(3-9)4-15-5-8(10)6-16/h1-3,8,15-16H,4-6H2
    • InChI Key: GXHWMVIPSAQXBM-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC(C(F)(F)F)=C2)C(CO)CN1

Experimental Properties

  • Density: 1.254±0.06 g/cm3(Predicted)
  • Boiling Point: 304.3±37.0 °C(Predicted)
  • pka: 14.53±0.10(Predicted)

4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-29203167-1.0g
[7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-4-yl]methanol
625127-56-2 95%
1.0g
$0.0 2023-01-02

Additional information on 4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)-

Recent Advances in the Study of 4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)- (CAS: 625127-56-2)

4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)- (CAS: 625127-56-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 4-Isoquinolinemethanol derivatives, including the trifluoromethyl-substituted variant (625127-56-2), via a palladium-catalyzed cross-coupling reaction. The researchers highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation. The presence of the trifluoromethyl group was noted to enhance the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In another study, the biological activity of 4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)- was investigated in the context of neurodegenerative diseases. The compound exhibited moderate inhibitory activity against acetylcholinesterase (AChE), an enzyme targeted in Alzheimer's disease therapy. Molecular docking simulations suggested that the trifluoromethyl group plays a crucial role in binding to the enzyme's active site, providing a structural basis for further optimization.

Recent patent filings (2024) have also highlighted the potential of 625127-56-2 as a building block for the development of kinase inhibitors. The compound's scaffold was incorporated into larger molecules designed to target specific kinases involved in cancer progression. Preliminary in vitro assays showed promising activity against several cancer cell lines, with low cytotoxicity toward normal cells, suggesting a favorable therapeutic window.

Despite these advances, challenges remain in the large-scale production and formulation of 4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)-. Current synthetic routes often require expensive catalysts and generate significant waste, prompting ongoing research into more sustainable methodologies. Additionally, further in vivo studies are needed to fully assess the compound's pharmacokinetic and safety profiles.

In conclusion, 4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)- (625127-56-2) represents a versatile and pharmacologically relevant scaffold in medicinal chemistry. Its unique structural features, including the trifluoromethyl group, offer opportunities for the development of novel therapeutics targeting a range of diseases. Continued research into its synthesis, biological activity, and applications is expected to yield valuable insights for the pharmaceutical industry.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.